Cas no 88194-03-0 (1,3-Benzenedicarboxylic acid, 5-[(2-methyl-2-propenyl)amino]-)
88194-03-0 structure
Product Name:1,3-Benzenedicarboxylic acid, 5-[(2-methyl-2-propenyl)amino]-
CAS No:88194-03-0
MF:C12H13NO4
MW:235.235923528671
CID:641530
PubChem ID:71410112
Update Time:2025-04-19
1,3-Benzenedicarboxylic acid, 5-[(2-methyl-2-propenyl)amino]- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzenedicarboxylic acid, 5-[(2-methyl-2-propenyl)amino]-
- 5-(2-methylprop-2-enylamino)benzene-1,3-dicarboxylic acid
- 5-[(2-Methylprop-2-en-1-yl)amino]benzene-1,3-dicarboxylic acid
- 88194-03-0
- DTXSID30829807
-
- Inchi: 1S/C12H13NO4/c1-7(2)6-13-10-4-8(11(14)15)3-9(5-10)12(16)17/h3-5,13H,1,6H2,2H3,(H,14,15)(H,16,17)
- InChI Key: UGHZKVGZDIVLKX-UHFFFAOYSA-N
- SMILES: OC(C1C=C(C(=O)O)C=C(C=1)NCC(=C)C)=O
Computed Properties
- Exact Mass: 235.08445790g/mol
- Monoisotopic Mass: 235.08445790g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 305
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 86.6Ų
1,3-Benzenedicarboxylic acid, 5-[(2-methyl-2-propenyl)amino]- Related Literature
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
88194-03-0 (1,3-Benzenedicarboxylic acid, 5-[(2-methyl-2-propenyl)amino]-) Related Products
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